2-Ethylpiperidine-1-carboxamide
Overview
Description
2-Ethylpiperidine-1-carboxamide is a chemical compound with the molecular formula C8H16N2O . It has a molecular weight of 156.23 .
Synthesis Analysis
Piperidine derivatives are synthesized through various intra- and intermolecular reactions . A new compound, N-(2-oxo-2-(10H-phenothiazin-10-yl)ethyl)piperidine-1-carboxamide (PTZ–PIP), was synthesized and characterized by Fourier transform infrared spectroscopy (FTIR), nuclear magnetic resonance spectroscopy (1H and 13C NMR), and mass spectrometry .Molecular Structure Analysis
The molecular structure of the compound PTZ–PIP was confirmed by single-crystal X-ray crystallographic studies . The compound was crystallized in a monoclinic crystal system with a space group of C2 .Chemical Reactions Analysis
Piperidine derivatives are formed through various intra- and intermolecular reactions . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Scientific Research Applications
Synthesis of Bioactive Piperidine Derivatives
Piperidine derivatives are crucial in medicinal chemistry, serving as building blocks for various pharmaceuticals. 2-Ethylpiperidine-1-carboxamide can be used to synthesize substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. These compounds have shown promise in the development of new drugs due to their significant pharmacological activities .
Anticancer Agents
Research indicates that piperidine derivatives exhibit anticancer properties. 2-Ethylpiperidine-1-carboxamide could be utilized to create novel anticancer agents, potentially offering new therapeutic options for treating various types of cancer .
Antiviral Medications
The piperidine nucleus is essential in drug discovery, particularly for antiviral medications. Derivatives of 2-Ethylpiperidine-1-carboxamide may be explored for their efficacy against viral infections, contributing to the fight against emerging and existing viral diseases .
Antimicrobial and Antifungal Applications
Piperidine compounds, including those derived from 2-Ethylpiperidine-1-carboxamide, have been identified as potential antimicrobial and antifungal agents. Their unique properties allow them to combat a range of microbial and fungal pathogens .
Neuroprotective Effects
Some piperidine derivatives are known for their neuroprotective effects. 2-Ethylpiperidine-1-carboxamide could be a precursor in synthesizing compounds that protect neuronal health, which is particularly relevant in the context of neurodegenerative diseases .
Analgesic and Anti-inflammatory Properties
The piperidine moiety is often associated with analgesic and anti-inflammatory effects. Derivatives of 2-Ethylpiperidine-1-carboxamide might be developed as pain relievers or anti-inflammatory medications, improving patient comfort and quality of life .
Mechanism of Action
While the mechanism of action of 2-Ethylpiperidine-1-carboxamide is not explicitly mentioned in the search results, piperidine derivatives have been found to have therapeutic potential against various types of cancers . They regulate several crucial signaling pathways essential for the establishment of cancers .
properties
IUPAC Name |
2-ethylpiperidine-1-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O/c1-2-7-5-3-4-6-10(7)8(9)11/h7H,2-6H2,1H3,(H2,9,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOCDTXKZQHSTMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethylpiperidine-1-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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